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Compound of Interest

Compound Name: 2-tert-Butylaniline

Cat. No.: B1265841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 2-
tert-butylaniline. A comprehensive toxicological profile for this substance is not yet

established, and significant data gaps exist in the publicly available literature. The information

provided herein should be used as a guide for further investigation and not as a definitive

assessment of risk.

Executive Summary
2-tert-Butylaniline is an aromatic amine used as an intermediate in the synthesis of various

chemical products, including pharmaceuticals and dyes.[1][2] Despite its industrial applications,

the toxicological profile of 2-tert-butylaniline remains largely uncharacterized. This technical

guide provides a detailed overview of the known toxicological data, highlights the existing data

gaps, and outlines standard experimental protocols for a comprehensive toxicity assessment.

The primary identified hazard associated with 2-tert-butylaniline is its potential to cause

methemoglobinemia upon absorption.[3][4][5] It is also classified as a skin and eye irritant and

may cause respiratory irritation.[1][6] There is currently no publicly available data on the acute

oral, dermal, or inhalation toxicity, carcinogenicity, genotoxicity, or reproductive and

developmental toxicity of 2-tert-butylaniline.[3][5][6]
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Property Value Reference

CAS Number 6310-21-0 [1][7]

Molecular Formula C10H15N [1][7]

Molecular Weight 149.23 g/mol [3][8]

Appearance
Clear light yellow to red-brown

liquid
[7]

Boiling Point 123-124 °C at 17 mmHg

Melting Point -60 °C

Density 0.957 g/mL at 25 °C

Flash Point 102 °C [3][6]

Toxicological Data Summary
The available toxicological data for 2-tert-butylaniline is sparse. The following table

summarizes the findings from various safety data sheets and chemical databases.
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Toxicity Endpoint Result Reference

Acute Oral Toxicity No data available [3][5][6]

Acute Dermal Toxicity No data available [3][5][6]

Acute Inhalation Toxicity No data available [3][5][6]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[6]

Serious Eye Damage/Irritation
Causes serious eye irritation

(Category 2)
[6]

Respiratory or Skin

Sensitization
No data available [3][5]

Germ Cell Mutagenicity No data available [3][5]

Carcinogenicity No data available [3][5]

Reproductive Toxicity No data available [3][5]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(Category 3)
[3][4][6]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [3][5]

Aspiration Hazard No data available [3][5]

Key Toxicological Concerns
Methemoglobinemia
The most consistently reported health hazard associated with 2-tert-butylaniline is the

potential for the formation of methemoglobin.[3][4][5] Absorption of the substance into the body

can lead to the oxidation of the ferrous iron (Fe2+) in hemoglobin to the ferric state (Fe3+),

resulting in methemoglobin. Methemoglobin is incapable of binding and transporting oxygen,

and a sufficient concentration in the blood can cause cyanosis, a bluish discoloration of the skin

and mucous membranes. The onset of symptoms may be delayed for two to four hours or

longer after exposure.[3][4][5]
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Exposure Biological System
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In Vitro / In Silico Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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